Cas no 2034401-13-1 (N-({[2,3'-bipyridine]-5-yl}methyl)-6-(trifluoromethyl)pyridine-3-carboxamide)

N-({[2,3'-bipyridine]-5-yl}methyl)-6-(trifluoromethyl)pyridine-3-carboxamide is a specialized bipyridine-based compound featuring a trifluoromethyl-substituted pyridine carboxamide moiety. Its structural design confers high binding affinity and selectivity, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the bipyridine scaffold facilitates strong interactions with biological targets. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its precise molecular recognition properties. Its well-defined synthesis route ensures consistent purity and performance, supporting its application in high-throughput screening and structure-activity relationship studies. Suitable for research use only.
N-({[2,3'-bipyridine]-5-yl}methyl)-6-(trifluoromethyl)pyridine-3-carboxamide structure
2034401-13-1 structure
Product Name:N-({[2,3'-bipyridine]-5-yl}methyl)-6-(trifluoromethyl)pyridine-3-carboxamide
CAS No:2034401-13-1
MF:C18H13F3N4O
MW:358.317233800888
CID:5378798
Update Time:2025-05-23

N-({[2,3'-bipyridine]-5-yl}methyl)-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[(6-pyridin-3-ylpyridin-3-yl)methyl]-6-(trifluoromethyl)pyridine-3-carboxamide
    • N-({[2,3'-bipyridine]-5-yl}methyl)-6-(trifluoromethyl)pyridine-3-carboxamide
    • Inchi: 1S/C18H13F3N4O/c19-18(20,21)16-6-4-14(11-24-16)17(26)25-9-12-3-5-15(23-8-12)13-2-1-7-22-10-13/h1-8,10-11H,9H2,(H,25,26)
    • InChI Key: CEQUHERBWQQVSW-UHFFFAOYSA-N
    • SMILES: C1=NC(C(F)(F)F)=CC=C1C(NCC1=CC=C(C2=CC=CN=C2)N=C1)=O

N-({[2,3'-bipyridine]-5-yl}methyl)-6-(trifluoromethyl)pyridine-3-carboxamide Pricemore >>

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Additional information on N-({[2,3'-bipyridine]-5-yl}methyl)-6-(trifluoromethyl)pyridine-3-carboxamide

Comprehensive Overview of N-({[2,3'-bipyridine]-5-yl}methyl)-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034401-13-1)

The compound N-({[2,3'-bipyridine]-5-yl}methyl)-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034401-13-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a bipyridine core and a trifluoromethylpyridine moiety, makes it a valuable candidate for various applications, including drug discovery and catalysis. Researchers are particularly interested in its potential as a kinase inhibitor or ligand in coordination chemistry, given its ability to interact with metal ions and biological targets.

In recent years, the demand for heterocyclic compounds like N-({[2,3'-bipyridine]-5-yl}methyl)-6-(trifluoromethyl)pyridine-3-carboxamide has surged due to their versatility in pharmaceutical development. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical properties for drug candidates. This aligns with the growing trend of fluorinated pharmaceuticals, a hot topic in the industry, as evidenced by the increasing number of FDA-approved drugs containing fluorine atoms.

The synthesis of CAS No. 2034401-13-1 involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps may include amide coupling, Suzuki-Miyaura cross-coupling, and functional group transformations. These methods are widely discussed in academic literature and patent filings, reflecting the compound's relevance in cutting-edge research. For those searching for "how to synthesize bipyridine derivatives" or "applications of trifluoromethylpyridine compounds," this molecule serves as an excellent case study.

From a structural-activity relationship (SAR) perspective, the bipyridine scaffold in N-({[2,3'-bipyridine]-5-yl}methyl)-6-(trifluoromethyl)pyridine-3-carboxamide offers a rigid framework that can be fine-tuned for specific interactions. This is particularly valuable in the design of small-molecule inhibitors, a rapidly growing area in oncology and infectious disease research. The compound's hydrogen-bonding and π-stacking capabilities further enhance its binding affinity, making it a subject of interest for virtual screening and molecular docking studies.

In addition to its pharmaceutical potential, CAS No. 2034401-13-1 has applications in material science. Its aromatic systems and electron-withdrawing trifluoromethyl group make it a promising building block for organic electronics and photovoltaic materials. Researchers exploring "organic light-emitting diodes (OLEDs)" or "high-performance polymers" may find this compound relevant due to its optoelectronic properties.

Safety and handling of N-({[2,3'-bipyridine]-5-yl}methyl)-6-(trifluoromethyl)pyridine-3-carboxamide should follow standard laboratory protocols for organic compounds. While it is not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation are recommended during synthesis or handling. This aligns with the broader industry focus on green chemistry and sustainable synthesis, topics frequently searched by professionals aiming to minimize environmental impact.

In summary, N-({[2,3'-bipyridine]-5-yl}methyl)-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034401-13-1) is a multifaceted compound with significant potential in both life sciences and advanced materials. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas like drug design, catalysis, and optoelectronics. As the scientific community continues to explore its applications, this compound is poised to remain a topic of interest in peer-reviewed journals and industrial R&D.

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